1,4-Oxathiin-2-carboxylicacid,6-ethoxy-5,6-dihydro-,methylester,4-oxide,cis-(9CI)

• CAS RN: 193743-79-2
• Molecular Formula: C8H12O5S
• Molecular Weight: 220.25 g/mol
• IUPAC Name: methyl (2R,4R)-2-ethoxy-4-oxo-2,3-dihydro-1,4-oxathiine-6-carboxylate
• InChI: InChI=1S/C8H12O5S/c1-3-12-7-5-14(10)4-6(13-7)8(9)11-2/h4,7H,3,5H2,1-2H3/t7-,14+/m1/s1
• InChI Key: QBUYOWFLRFAVLX-UOWDBTKRSA-N
• Isomeric SMILES: CCO[C@H]1C[S@@](=O)C=C(O1)C(=O)OC
• SMILES: CCOC1CS(=O)C=C(O1)C(=O)OC
• synonyms: 1,4-Oxathiin-2-carboxylicacid,6-ethoxy-5,6-dihydro-,methylester,4-oxide,cis-(9CI)

Description

1,4-Oxathiin-2-carboxylicacid,6-ethoxy-5,6-dihydro-,methylester,4-oxide,cis-(9CI) is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It is a member of the oxathiin family of compounds, which are known for their diverse biological activities. In

Mechanism Of Action

The mechanism of action of 1,4-Oxathiin-2-carboxylicacid,6-ethoxy-5,6-dihydro-,methylester,4-oxide,cis-(9CI) is not fully understood. However, it has been proposed that it may act by inhibiting the activity of certain enzymes or by interacting with specific receptors in the body.

Biochemical And Physiological Effects

Studies have shown that 1,4-Oxathiin-2-carboxylicacid,6-ethoxy-5,6-dihydro-,methylester,4-oxide,cis-(9CI) can have various biochemical and physiological effects. For example, it has been found to reduce inflammation and pain in animal models of arthritis. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been found to have insecticidal activity against certain pests.

Advantages And Limitations For Lab Experiments

One advantage of using 1,4-Oxathiin-2-carboxylicacid,6-ethoxy-5,6-dihydro-,methylester,4-oxide,cis-(9CI) in lab experiments is its diverse range of biological activities, which makes it a useful tool for investigating various biological processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 1,4-Oxathiin-2-carboxylicacid,6-ethoxy-5,6-dihydro-,methylester,4-oxide,cis-(9CI). One area of interest is the development of more efficient synthesis methods that can produce the compound in larger quantities. Another area of interest is the investigation of its potential applications in the treatment of other diseases, such as neurodegenerative disorders. Additionally, further studies are needed to fully elucidate its mechanism of action and to identify its molecular targets in the body.

Synthesis Methods

The synthesis of 1,4-Oxathiin-2-carboxylicacid,6-ethoxy-5,6-dihydro-,methylester,4-oxide,cis-(9CI) can be achieved by various methods. One of the most commonly used methods involves the reaction of 2-bromoethanol with 2-mercaptobenzoic acid in the presence of a base such as sodium hydroxide. The resulting product is then treated with methanol and oxidized using hydrogen peroxide to yield the desired compound.

Scientific Research Applications

1,4-Oxathiin-2-carboxylicacid,6-ethoxy-5,6-dihydro-,methylester,4-oxide,cis-(9CI) has been extensively studied for its potential applications in various fields such as pharmacology, agriculture, and materials science. In pharmacology, it has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. In agriculture, it has been investigated for its potential use as a pesticide. In materials science, it has been studied for its ability to act as a chiral building block for the synthesis of complex organic molecules.